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Compound of Interest

Compound Name: 3,3-Dimethylpentanal

Cat. No.: B2968654

An In-depth Technical Guide to 3,3-
Dimethylpentanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,3-Dimethylpentanal (CAS No:
118993-47-8), a branched aliphatic aldehyde. The document details its chemical and physical
properties, spectroscopic data, synthesis methodologies, and key chemical reactions.
Emphasis is placed on providing structured data for easy reference and detailed experimental
protocols for its synthesis. This guide is intended to be a valuable resource for researchers and
professionals in organic synthesis, medicinal chemistry, and drug development, offering
foundational knowledge for the utilization of this compound as a chemical intermediate.

Chemical and Physical Properties

3,3-Dimethylpentanal is a branched-chain aldehyde with the molecular formula C7H140.[1] Its
structure consists of a five-carbon pentanal backbone with two methyl groups attached to the
third carbon atom.[1]

Table 1: Physical and Chemical Properties of 3,3-Dimethylpentanal

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2968654?utm_src=pdf-interest
https://www.benchchem.com/product/b2968654?utm_src=pdf-body
https://www.benchchem.com/product/b2968654?utm_src=pdf-body
https://www.benchchem.com/product/b2968654
https://www.benchchem.com/product/b2968654
https://www.benchchem.com/product/b2968654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2968654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 118993-47-8 [1]
Molecular Formula C7H140 [1]
Molecular Weight 114.19 g/mol [2]

IUPAC Name 3,3-dimethylpentanal

Monoisotopic Mass 114.104465066 Da [2]
Topological Polar Surface Area  17.1 A2 [2]
Complexity 74.5 [3]
Rotatable Bond Count 3 [3]
Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor
ydrog p 1 3]
Count

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3,3-
Dimethylpentanal.

Table 2: Spectroscopic Data for 3,3-Dimethylpentanal
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Spectroscopy Data
Spectral data for the related compound 2,3-
dimethylpentanal shows characteristic aldehyde
proton signals around 9.6 ppm. For 3,3-
dimethylpentanal, one would expect signals

1H NMR v P J

corresponding to the aldehyde proton, the
methylene groups, and the methyl groups, with
chemical shifts influenced by the dimethyl

substitution at the C3 position.

Mass Spectrometry

The exact mass is 114.104465066 Da.[2]
Fragmentation patterns would be consistent with

a C7 aldehyde structure.

Infrared (IR) Spectroscopy

A strong characteristic absorption band for the
carbonyl (C=0) stretching of the aldehyde group
is expected around 1720-1740 cm~1. C-H
stretching and bending vibrations for the alkyl

groups would also be present.

Synthesis of 3,3-Dimethylpentanal

3,3-Dimethylpentanal can be synthesized through various methods, primarily involving the

oxidation of the corresponding alcohol or the hydroformylation of an alkene.

Oxidation of 3,3-Dimethylpentanol

A common and effective method for the synthesis of 3,3-Dimethylpentanal is the oxidation of

3,3-Dimethyl-1-pentanol. The Swern oxidation is a widely used method for this transformation

due to its mild reaction conditions and high yields.

Swern Oxidation

3,3-Dimethyl-1-pentanol

(DMSO, Oxalyl Chloride, TEA) >

3,3-Dimethylpentanal
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Caption: Oxidation of 3,3-Dimethyl-1-pentanol to 3,3-Dimethylpentanal.
Experimental Protocol: Swern Oxidation of 3,3-Dimethyl-1-pentanol

This protocol is adapted from the general procedure for Swern oxidations.[4]
Materials:

e 3,3-Dimethyl-1-pentanol

e Oxalyl chloride

e Dimethyl sulfoxide (DMSO)

o Triethylamine (TEA)

e Anhydrous dichloromethane (DCM)

o Water

 Saturated brine solution

e Anhydrous sodium sulfate or magnesium sulfate

Equipment:

e Three-neck round-bottom flask with a magnetic stirrer and thermometer
e Dropping funnels

o Low-temperature bath (e.g., dry ice/acetone, -78 °C)

» Standard glassware for extraction and purification

e Rotary evaporator

Procedure:
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e Reaction Setup: In a flame-dried three-neck round-bottom flask under an inert atmosphere
(e.g., nitrogen or argon), dissolve oxalyl chloride in anhydrous dichloromethane. Cool the
solution to -78 °C using a dry ice/acetone bath.

o Activation of DMSO: Slowly add a solution of dimethyl sulfoxide (DMSO) in anhydrous
dichloromethane to the oxalyl chloride solution via a dropping funnel, ensuring the internal
temperature is maintained at -78 °C. Stir the mixture for 15 minutes. Gas evolution (CO and
CO2) will be observed.[4]

o Addition of Alcohol: Prepare a solution of 3,3-Dimethyl-1-pentanol in anhydrous
dichloromethane. Add this solution dropwise to the reaction mixture, maintaining the
temperature at -78 °C. Stir the resulting mixture for 45 minutes at this temperature.[4]

» Quenching: Add triethylamine (TEA) dropwise to the reaction mixture. A thick white
precipitate will form. Allow the reaction mixture to warm to room temperature and stir for 1-2
hours.[4]

o Work-up: Quench the reaction by adding water. Separate the organic layer and wash it
sequentially with water and saturated brine. Dry the organic layer over anhydrous sodium
sulfate or magnesium sulfate.[4]

« Purification: Filter off the drying agent and concentrate the organic phase under reduced
pressure using a rotary evaporator. The crude 3,3-Dimethylpentanal can be purified by
distillation or flash column chromatography on silica gel.

Hydroformylation of 3,3-Dimethyl-1-butene

Hydroformylation, also known as the oxo process, is an important industrial method for
producing aldehydes from alkenes.[5] In this reaction, carbon monoxide and hydrogen are
added across the double bond of an alkene in the presence of a transition metal catalyst,
typically rhodium or cobalt.[5]

Hydroformylation
(CO, H2, Catalyst) >

3,3-Dimethyl-1-butene 3,3-Dimethylpentanal

Click to download full resolution via product page
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Caption: Synthesis of 3,3-Dimethylpentanal via hydroformylation.

The reaction typically proceeds under elevated temperature and pressure. The choice of
catalyst and ligands can influence the regioselectivity of the reaction, favoring the formation of
either the linear (n) or branched (iso) aldehyde. For 3,3-dimethyl-1-butene, hydroformylation
will primarily yield 3,3-dimethylpentanal and its isomer, 4,4-dimethylpentanal.

Key Reactions of 3,3-Dimethylpentanal

The aldehyde functional group in 3,3-Dimethylpentanal is highly reactive and can undergo a
variety of chemical transformations.

Reactions of 3,3-Dimethylpentanal

3,3-Dimethylpentanal
Oxidation Reduction

3,3-Dimethylpentanoic Acid 3,3-Dimethyl-1-pentanol

Click to download full resolution via product page

Caption: Key reactions of 3,3-Dimethylpentanal.

Oxidation

3,3-Dimethylpentanal can be oxidized to the corresponding carboxylic acid, 3,3-
dimethylpentanoic acid. This transformation is typically achieved using strong oxidizing agents.

Table 3: Oxidation of 3,3-Dimethylpentanal
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Reagent Product

Potassium permanganate (KMnOa) 3,3-Dimethylpentanoic acid

Chromium trioxide (CrOs) 3,3-Dimethylpentanoic acid
Reduction

The aldehyde group can be readily reduced to a primary alcohol.

Table 4: Reduction of 3,3-Dimethylpentanal

Reagent Product
Sodium borohydride (NaBHa4) 3,3-Dimethyl-1-pentanol
Lithium aluminum hydride (LiAIH4) 3,3-Dimethyl-1-pentanol

Applications in Drug Development

While specific signaling pathways directly involving 3,3-Dimethylpentanal are not extensively
documented in publicly available literature, its role as a versatile intermediate in organic
synthesis makes it a valuable building block in drug discovery and development. Aldehydes are
precursors to a wide range of functional groups and molecular scaffolds found in
pharmaceutically active compounds. Derivatives of related aldehydes have shown potential
biological activities, suggesting that derivatives of 3,3-Dimethylpentanal could also be of
interest for biological screening.

Safety and Handling

Detailed safety information for 3,3-Dimethylpentanal is not widely available. However, as with
other volatile aldehydes, it should be handled with appropriate precautions in a well-ventilated
fume hood. Personal protective equipment, including safety goggles, gloves, and a lab coat,
should be worn. Aldehydes are generally considered to be irritants to the skin, eyes, and
respiratory tract.

Conclusion
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3,3-Dimethylpentanal is a valuable chemical intermediate with well-defined properties and
synthetic routes. This technical guide provides essential data and protocols to support its use in
research and development. The ability to synthesize this compound through reliable methods
like Swern oxidation and its reactivity to form other functional groups underscore its potential in
the synthesis of more complex molecules for various applications, including the development of
new therapeutic agents. Further research into the biological activities of its derivatives is
warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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